Cas no 2034322-73-9 (2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine)

• Product Name: 2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine
• CAS No: 2034322-73-9
• MF: C₁₇H₂₁N₃O₆S
• MW: 395.4301
• CID: 5347785
• Update Time: 2025-06-09

2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3,4-dimethoxyphenyl)sulfonylpyrrolidin-3-yl]oxy-3-methoxypyrazine
• 2-((1-((3,4-dimethoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-methoxypyrazine
• 2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

• Inchi： 1S/C17H21N3O6S/c1-23-14-5-4-13(10-15(14)24-2)27(21,22)20-9-6-12(11-20)26-17-16(25-3)18-7-8-19-17/h4-5,7-8,10,12H,6,9,11H2,1-3H3
• InChI Key： XTXSBLBJCWBNCS-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C(=NC([H])=C([H])N=1)OC([H])([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 572
• XLogP3: 1.4
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

Introduction to Compound with CAS No. 2034322-73-9 and Product Name: 2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine

The compound identified by the CAS number 2034322-73-9 and the product name 2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential applications in drug discovery and therapeutic development. The structural complexity of this molecule, featuring a pyrazine core conjugated with a pyrrolidine moiety and a dimethoxybenzenesulfonyl group, positions it as a promising candidate for further investigation.

In recent years, the exploration of novel scaffolds has been instrumental in the identification of bioactive molecules capable of modulating complex biological pathways. The pyrazine ring is a well-documented pharmacophore that exhibits diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of functional groups such as hydroxyl and methoxy substituents further enhances the molecular diversity, enabling selective interactions with biological targets. The dimethoxybenzenesulfonyl group, in particular, has been associated with enhanced binding affinity and metabolic stability, making it an attractive feature for drug-like molecules.

The 1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl moiety adds another layer of complexity to the compound's structure, contributing to its unique physicochemical properties. Pyrrolidine derivatives are known for their role in various pharmacological applications, including central nervous system (CNS) drugs and cardiovascular agents. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activities, making it a valuable asset in the quest for novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates. The structural features of 2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine align well with the criteria for effective drug design. For instance, the presence of hydrogen bond donors and acceptors enhances its solubility and bioavailability, while the aromatic rings contribute to favorable interactions with biological targets. These properties make it an excellent candidate for further exploration in both preclinical and clinical settings.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework efficiently. These techniques not only improve the synthetic route but also enhance scalability for large-scale production.

In terms of biological activity, preliminary studies suggest that 2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. The dimethoxybenzenesulfonyl group is particularly noteworthy for its potential to modulate enzyme activity by competing with natural substrates or by altering enzyme conformation. This mechanism aligns with current trends in drug development aimed at targeting inflammation-related pathways.

Furthermore, the compound's ability to cross the blood-brain barrier has been hypothesized based on its structural characteristics. This property is crucial for developing treatments targeting neurological disorders where central nervous system penetration is essential. The pyrazine core and the polar functional groups contribute to both lipophilicity and hydrophilicity balance required for effective CNS drug delivery.

Investigations into the pharmacokinetic properties of this compound have revealed promising results regarding its stability and bioavailability. In vitro studies indicate that it undergoes slow degradation under physiological conditions, suggesting potential for long-lasting therapeutic effects. Additionally, preliminary toxicity assessments have shown low systemic toxicity at relevant concentrations, reinforcing its safety profile.

The potential applications of 2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine extend beyond inflammation modulation. Its structural motifs are reminiscent of molecules known to interact with receptors involved in pain perception and neurotransmitter release. This opens up avenues for exploring its efficacy in treating chronic pain conditions or neurological disorders characterized by abnormal neurotransmitter activity.

Collaborative efforts between synthetic chemists and biologists are essential for unlocking the full therapeutic potential of this compound. By integrating computational modeling with experimental validation, researchers can accelerate the discovery process and identify optimal dosing regimens. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in elucidating its molecular structure and confirming its identity.

The regulatory landscape surrounding new chemical entities necessitates rigorous testing before clinical translation can occur. However, the encouraging preclinical data support further investment into developing this compound into a viable therapeutic option. Regulatory agencies increasingly favor compounds with novel mechanisms of action due to their potential to address unmet medical needs more effectively than existing treatments.

In conclusion,2-{[1-(3,4-dimethoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-methoxypyrazine represents a compelling example of how structural innovation can lead to discovery of new bioactive molecules with significant therapeutic implications. Its unique combination of functional groups positions it as a versatile tool for addressing multiple disease pathways simultaneously—a hallmark of effective multifunctional therapeutics emerging from modern drug design strategies.